Cas no 1511451-90-3 (4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid)

• Product Name: 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid
• CAS No: 1511451-90-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6439744
• PubChem ID: 82616681
• Update Time: 2025-10-28

4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid
• 1511451-90-3
• EN300-1780916

• Inchi： 1S/C12H15NO3/c13-7-9(6-11(14)15)10-3-1-2-8-4-5-16-12(8)10/h1-3,9H,4-7,13H2,(H,14,15)
• InChI Key： AVVNJJANSNGGQE-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C(CN)CC(=O)O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid

Comprehensive Overview of 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid (CAS No. 1511451-90-3)

4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid, with the CAS number 1511451-90-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of amino acid derivatives, which are pivotal in drug discovery and development. Its unique structure, featuring a benzofuran moiety and an amino butanoic acid side chain, makes it a promising candidate for various therapeutic applications.

In recent years, the demand for novel bioactive molecules has surged, driven by the need for innovative treatments for neurological disorders and metabolic diseases. Researchers have identified 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid as a potential modulator of neurotransmitter systems, particularly due to its structural similarity to gamma-aminobutyric acid (GABA), a critical neurotransmitter in the central nervous system. This connection has sparked interest in its potential role in addressing conditions like anxiety, epilepsy, and chronic pain.

The synthesis and characterization of CAS 1511451-90-3 involve advanced organic chemistry techniques, including multi-step reactions and purification processes. Its benzofuran core is particularly noteworthy, as this heterocyclic framework is prevalent in many FDA-approved drugs, underscoring its pharmacological relevance. The compound's logP value and solubility profile further highlight its suitability for drug formulation, a topic frequently searched by pharmaceutical scientists and chemists.

One of the most searched questions related to this compound is: "What are the potential applications of 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid in medicine?" Preliminary studies suggest its utility in designing targeted therapies, especially for disorders linked to GABAergic dysfunction. Additionally, its molecular docking properties have been explored in computational studies, revealing high affinity for specific receptors, a hot topic in AI-driven drug discovery.

From an industrial perspective, CAS 1511451-90-3 is also of interest due to its scalability and compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, researchers are investigating eco-friendly synthesis routes for this compound, aligning with the global push for environmentally benign processes. This aspect resonates with professionals searching for "sustainable synthesis methods for benzofuran derivatives."

In summary, 4-amino-3-(2,3-dihydro-1-benzofuran-7-yl)butanoic acid represents a fascinating intersection of medicinal chemistry and biotechnology. Its CAS number 1511451-90-3 serves as a gateway to a wealth of scientific literature, making it a valuable subject for researchers and industry experts alike. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.